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Compound of Interest

Compound Name: Ergothioneine-d9

Cat. No.: B12412130 Get Quote

An In-depth Overview of Ergothioneine-d9: From Sourcing to Application

This technical guide provides a comprehensive overview of Ergothioneine-d9, a deuterated

internal standard crucial for the accurate quantification of ergothioneine in various biological

matrices. Ergothioneine is a naturally occurring amino acid antioxidant with potential

therapeutic applications, making its precise measurement essential for research and

development. This document details the CAS number, commercial availability, and key

technical data for Ergothioneine-d9. Furthermore, it outlines detailed experimental protocols

for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications, a

common analytical technique in pharmaceutical and clinical research.

Chemical Identification and Properties
Ergothioneine-d9 is the isotopically labeled form of L-(+)-Ergothioneine, where nine hydrogen

atoms on the trimethylammonium group are replaced with deuterium. This stable isotope

labeling renders it an ideal internal standard for mass spectrometry-based quantification, as it

co-elutes with the unlabeled analyte but is distinguishable by its higher mass.

While there is no specific CAS number assigned to Ergothioneine-d9, the CAS number for the

unlabeled L-(+)-Ergothioneine, 497-30-3, is commonly used for reference by commercial

suppliers[1][2].
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Key Chemical Properties:

Molecular Formula: C₉H₆D₉N₃O₂S

Molecular Weight: Approximately 238.35 g/mol

Commercial Availability and Supplier Data
Ergothioneine-d9 is available from several reputable suppliers of research chemicals and

analytical standards. The following table summarizes key quantitative data from a selection of

commercial sources to aid in procurement decisions.

Supplier
Catalog
Number

Purity Isotopic Purity Format

Santa Cruz

Biotechnology
sc-219484 Not specified Not specified Solid

MedChemExpres

s
HY-N1914S1 ≥98% (LC-MS) Not specified Solid

Pharmaffiliates PA STI 037640 Not specified Not specified White Solid

LGC Standards TRC-E600003 ≥98% Not specified Neat

Cayman

Chemical
Item No. 15685 ≥98% Not specified A crystalline solid

Toronto

Research

Chemicals

E600003 Not specified Not specified Not specified

Note: "Not specified" indicates that the information was not readily available on the supplier's

public documentation. It is recommended to request a certificate of analysis for lot-specific

data.
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Standard
The primary application of Ergothioneine-d9 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of ergothioneine in biological samples such as

plasma, whole blood, and tissue homogenates. The following provides a generalized

experimental protocol based on published methodologies.[1][3][4]

Sample Preparation (Human Plasma)
Thaw Samples: Thaw frozen plasma samples on ice.

Spike with Internal Standard: To a 50 µL aliquot of plasma, add 5 µL of Ergothioneine-d9
internal standard solution (concentration to be optimized based on expected analyte levels).

Protein Precipitation: Add 200 µL of ice-cold acetonitrile to precipitate proteins.

Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 13,000 x

g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to LC-MS/MS

analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is

commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramp

up to a high percentage to elute the analyte, and then return to initial conditions for column

re-equilibration. The specific gradient profile should be optimized for the particular column

and system.

Flow Rate: A flow rate of 0.3 mL/min is a common starting point.

Injection Volume: 5-10 µL.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Ergothioneine: m/z 230.1 → 127.1

Ergothioneine-d9: m/z 239.1 → 136.1

Instrument Parameters: Optimize cone voltage, collision energy, and other source

parameters for maximum signal intensity for both the analyte and the internal standard.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the experimental process, from sample

acquisition to data analysis.

Sample Preparation Analysis

Plasma Sample Spike with
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Click to download full resolution via product page

Caption: A streamlined workflow for the quantification of ergothioneine in plasma using

Ergothioneine-d9.
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Procurement & QC

Experimental Use
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Caption: Logical steps for sourcing and utilizing Ergothioneine-d9 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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